N-(2-bromo-4,5-dimethylphenyl)-2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C20H20BrClN4OS
• Molecular Weight: 479.8 g/mol
• IUPAC Name: N-(2-bromo-4,5-dimethylphenyl)-2-[[5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H20BrClN4OS/c1-4-26-19(14-5-7-15(22)8-6-14)24-25-20(26)28-11-18(27)23-17-10-13(3)12(2)9-16(17)21/h5-10H,4,11H2,1-3H3,(H,23,27)
• InChI Key: PWVGVYOGPHQDHL-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C(=C2)C)C)Br)C3=CC=C(C=C3)Cl

Description

N-(2-bromo-4,5-dimethylphenyl)-2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and may have potential as a tool for investigating various biological processes.

Mechanism of Action

The exact mechanism of action of N-(2-bromo-4,5-dimethylphenyl)-2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in cells.
Biochemical and Physiological Effects:
N-(2-bromo-4,5-dimethylphenyl)-2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth. It has also been shown to have anti-inflammatory properties and may have potential as a treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-bromo-4,5-dimethylphenyl)-2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide in lab experiments is that it is a relatively small molecule that can be easily synthesized. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research involving N-(2-bromo-4,5-dimethylphenyl)-2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One area of research could be to further investigate its mechanism of action and identify the specific enzymes that it inhibits. Another area of research could be to explore its potential as a treatment for inflammatory diseases or other conditions. Additionally, it may be useful to investigate its potential as a tool for studying other biological processes or pathways.

Synthesis Methods

The synthesis of N-(2-bromo-4,5-dimethylphenyl)-2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves several steps. One method involves the reaction of 4-chlorophenylhydrazine with ethyl acetoacetate to form 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol. This compound is then reacted with 2-bromo-4,5-dimethylbenzoyl chloride to form the final product.

Scientific Research Applications

N-(2-bromo-4,5-dimethylphenyl)-2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been studied for its potential applications in scientific research. One area of research where this compound may be useful is in the study of various biological processes. For example, it has been shown to have potential as a tool for investigating the role of certain enzymes in cancer cells.